2-(3-Methoxyphenyl)-2-propanol

• IUPAC Name: 2-(3-methoxyphenyl)propan-2-ol
• InChI: InChI=1S/C10H14O2/c1-10(2,11)8-5-4-6-9(7-8)12-3/h4-7,11H,1-3H3
• InChI Key: AIJGZNWGLXPXLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=CC=C1)OC)O
• Molecular Formula: C10H14O2
• Molecular Weight: 166.22 g/mol
• CAS RN: 55311-42-7

Description

2-(3-Methoxyphenyl)-2-propanol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Chemical Reactions and Properties :

  • The decay of 2-(4-methoxyphenyl) alkanol radical cations in water, closely related to 2-(3-Methoxyphenyl)-2-propanol, was studied, revealing insights into the rates of decay and the influence of the distance between the OH group and the aromatic ring (Baciocchi et al., 1999).
  • A study on the mechanofluorochromic properties of 3-aryl-2-cyano acrylamide derivatives, including derivatives of methoxyphenyl compounds, found that their distinct face-to-face stacking mode significantly affects their optical properties (Song et al., 2015).

• Synthesis and Derivatives :

  • Research on the synthesis of 3-(4-Hydroxy-3-methoxyphenyl)-1-propanol, which is structurally similar to this compound, offers insights into improved synthesis methods for related compounds (Pepper et al., 1971).

• Biological and Pharmacological Aspects :

  • The metabolism of 1-(4-hydroxy-3-methoxyphenyl)-2-propanone in rats, a compound related to this compound, was explored, indicating the formation of several metabolites, relevant for understanding the metabolic pathways of similar compounds (Jodynis-Liebert, 1993).

• Material Science and Catalysis :

  • A study on the kinetics of alcohol–isocyanate reactions with metal catalysts, including methoxy-1-propanol, provided valuable information about the reaction rates and the influence of different catalysts (Rand et al., 1965).

• Environmental Impact :

  • The photocatalytic degradation of metoxuron (which contains a methoxyphenyl group) in aqueous suspensions was investigated, offering insights into the environmental breakdown of similar compounds (Khodja et al., 2002).

Synthesis routes and methods I

Procedure details

Bromomethylmagnesium (3 M diethyl ether solution) (24 ml, 72 mmols) was dropwise added to a diethyl ether (200 ml) solution of 3-methoxyacetophenone (10 g, 67 mmols) at room temperature. After the addition, the mixture was stirred at room temperature for 1 hour. Saturated aqueous ammonia was added to the reaction mixture, which was then extracted with ethyl acetate. The extract was washed with brine, and then dried with anhydrous magnesium sulfate. This was concentrated under reduced pressure to give an oil of 2-(3-methoxyphenyl)propan-2-ol (11 g, 98%).

Synthesis routes and methods II

Procedure details

A flame-dried 25 mL R.B. flask equipped with a reflux condenser was charged, under argon, with 3-methoxyacetophenone (1 g, 6.66 mmol) at 0° C. Methylmagnesium iodide in diethylether (4.4 mL, 13.3 mmol, 3M) was then added. The reaction mixture was brought to reflux for 60 min and then cool down to 0° C. and quenched with successive addition of water (5 mL) and saturated ammonium chloride (25 mL). The mixture was extracted with diethyl ether (3×20 mL), the organic extracts were washed successively with 20% sodium bisulfite and saturated sodium bicarbonate, dried, filtered and concentrated. Purification by flash chromatography, using 15% acetone in hexanes, yields propan-2-ol (0.832 g, 75%). 1H NMR (400 MHz, acetone-d6) δ: 1.51 (s, 6H), 3.79 (s, 3H), 6.77 (d, 1H, J=8.1 Hz), 7.07 (d, 1H, J=7.7 Hz), 7.13 (s, 1H), 7.22 (t, 1H, J=7.9 Hz).